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Compound of Interest

Compound Name: Coelonin

Cat. No.: B3029895 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential information and procedural guidance for the safe handling

and disposal of Coelonin.

Coelonin is a dihydrophenanthrene compound utilized in various research applications,

including studies on its anti-inflammatory properties.[1][2] Adherence to proper disposal

protocols is crucial due to its potential environmental hazards.

Key Safety and Identification Data
To facilitate safe handling and disposal, key quantitative and identifying information for

Coelonin has been compiled below. This information is essential for communicating with

environmental health and safety (EHS) personnel and licensed waste disposal contractors.
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Property Value Source

CAS Number 82344-82-9 [3][4][5]

Molecular Formula C15H14O3 [5][6]

Molecular Weight 242.27 g/mol [6]

GHS Hazard Statements

H400: Very toxic to aquatic

lifeH410: Very toxic to aquatic

life with long lasting effects

[6]

GHS Hazard Pictogram Warning [6]

Disposal Procedures
The primary directive for the disposal of Coelonin is to adhere to local, regional, national, and

international regulations for chemical waste.[4] Researchers should not attempt to dispose of

Coelonin through standard laboratory drains or as general waste.

Step-by-Step Disposal Workflow:

Consult Institutional EHS Guidelines: Before beginning any work with Coelonin, familiarize

yourself with your institution's specific policies and procedures for hazardous waste disposal.

Segregate Waste: All materials contaminated with Coelonin, including unused product,

solutions, and contaminated labware (e.g., pipette tips, vials, gloves), must be collected in a

designated, properly labeled, and sealed waste container.

Proper Labeling: The waste container must be clearly labeled with the name "Coelonin," its

CAS number (82344-82-9), and the appropriate GHS hazard pictograms indicating its

environmental toxicity.

Secure Storage: Store the sealed waste container in a designated hazardous waste

accumulation area within the laboratory, away from incompatible materials.

Arrange for Professional Disposal: Contact your institution's EHS department or a licensed

chemical waste disposal contractor to arrange for the collection and proper disposal of the
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Coelonin waste.[3][4] Due to its high toxicity to aquatic life, specialized disposal methods

such as incineration may be required to prevent environmental contamination.[6]

Experimental Protocols
Detailed experimental protocols for the chemical neutralization or deactivation of Coelonin at

the laboratory scale are not readily available in published literature or safety data sheets. The

recommended and safest procedure is to transfer the waste to a facility equipped to handle

hazardous materials.

Coelonin Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Coelonin waste from a laboratory setting.
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Caption: Workflow for the safe and compliant disposal of Coelonin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Coelonin, an Anti-Inflammation Active Component of Bletilla striata and Its Potential
Mechanism - PMC [pmc.ncbi.nlm.nih.gov]

3. keyorganics.net [keyorganics.net]

4. file.medchemexpress.com [file.medchemexpress.com]

5. Coelonin | 82344-82-9 [sigmaaldrich.com]

6. 4-Methoxy-9,10-Dihydrophenanthrene-2,7-Diol | C15H14O3 | CID 11390848 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Proper Disposal of Coelonin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029895#coelonin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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